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Compound of Interest

Compound Name: GNE-064

Cat. No.: B11929345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of GNE-064, a potent and selective chemical probe for the bromodomains of SMARCA2,

SMARCA4, and the fifth bromodomain of PBRM1, in cell culture experiments.

Introduction
GNE-064 is a valuable tool for investigating the biological functions of the BAF (BRG1/BRM-

associated factor) chromatin remodeling complex. It is an orally bioavailable small molecule

inhibitor that targets the bromodomains of SMARCA2 (BRM) and SMARCA4 (BRG1), which

are the catalytic ATPase subunits of the BAF complex, as well as the fifth bromodomain of

PBRM1 (BAF180).[1] By inhibiting these bromodomains, GNE-064 disrupts the interaction of

the BAF complex with acetylated histones, thereby modulating gene expression. These notes

provide detailed protocols for utilizing GNE-064 in cell-based assays to probe its effects on cell

viability, target engagement, and downstream signaling pathways.

Data Summary
The following table summarizes the key quantitative data for GNE-064.
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Parameter Value Target(s)

IC₅₀ (nM) 8 SMARCA2 Bromodomain

12 SMARCA4 Bromodomain

25 PBRM1 Bromodomain 5

Cellular IC₅₀ (nM) 150

In a cellular assay measuring

displacement of a fluorescent

probe

Signaling Pathway
GNE-064 targets the bromodomains of key components of the SWI/SNF chromatin remodeling

complex, specifically SMARCA2/4 and PBRM1. This inhibition prevents the "reading" of

acetylated lysine residues on histone tails, which is a crucial step for the complex to bind to

chromatin and remodel its structure. This disruption of chromatin remodeling ultimately leads to

changes in gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for GNE-064 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929345#gne-064-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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